![molecular formula C19H20F3N7O2 B277667 4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether](/img/structure/B277667.png)
4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether
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Overview
Description
4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether, also known as TAK-659, is a small molecule inhibitor that has shown promise in the treatment of various types of cancer. This compound belongs to the class of tetraazacyclooctane-based kinase inhibitors, which have been extensively studied for their potential therapeutic applications.
Mechanism of Action
4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether inhibits the activity of several kinases that are involved in the growth and survival of cancer cells, including BTK, FLT3, and JAK3. By inhibiting these kinases, this compound can block the signaling pathways that promote cancer cell growth and survival. In addition, this compound has been shown to enhance the activity of other cancer therapies, such as chemotherapy and immunotherapy.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. This compound inhibits the activity of several kinases that are involved in the growth and survival of cancer cells, leading to decreased cancer cell proliferation and increased cancer cell death. In addition, this compound has been shown to enhance the activity of other cancer therapies, such as chemotherapy and immunotherapy.
Advantages and Limitations for Lab Experiments
4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether has several advantages for lab experiments, including its high purity and good yields. This compound is also easy to synthesize and can be readily scaled up for larger experiments. However, this compound has some limitations, including its relatively short half-life and low solubility in aqueous solutions.
Future Directions
There are several future directions for the study of 4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether. One area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the identification of new targets for this compound, which could expand its therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans, which could lead to its approval for the treatment of various types of cancer.
Synthesis Methods
The synthesis of 4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether involves several steps, starting with the preparation of the key intermediate 4-(trifluoromethyl)-5-pyrimidinylamine. This intermediate is then reacted with 2-(3,5-dimethyl-4-morpholinyl)-1H-tetrazole-5-thiol to yield the desired product, this compound. The synthesis of this compound has been optimized to yield high purity and good yields.
Scientific Research Applications
4-{5-[2-(3,5-dimethyl-4-morpholinyl)-4-(trifluoromethyl)-5-pyrimidinyl]-1H-tetraazol-1-yl}phenyl methyl ether has been extensively studied for its potential therapeutic applications in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. Preclinical studies have shown that this compound inhibits the activity of several kinases that are involved in the growth and survival of cancer cells. This compound has also been shown to enhance the activity of other cancer therapies, such as chemotherapy and immunotherapy.
properties
Molecular Formula |
C19H20F3N7O2 |
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Molecular Weight |
435.4 g/mol |
IUPAC Name |
4-[5-[1-(4-methoxyphenyl)tetrazol-5-yl]-4-(trifluoromethyl)pyrimidin-2-yl]-3,5-dimethylmorpholine |
InChI |
InChI=1S/C19H20F3N7O2/c1-11-9-31-10-12(2)28(11)18-23-8-15(16(24-18)19(20,21)22)17-25-26-27-29(17)13-4-6-14(30-3)7-5-13/h4-8,11-12H,9-10H2,1-3H3 |
InChI Key |
QXRBDLBKKRKMFF-UHFFFAOYSA-N |
SMILES |
CC1COCC(N1C2=NC=C(C(=N2)C(F)(F)F)C3=NN=NN3C4=CC=C(C=C4)OC)C |
Canonical SMILES |
CC1COCC(N1C2=NC=C(C(=N2)C(F)(F)F)C3=NN=NN3C4=CC=C(C=C4)OC)C |
Origin of Product |
United States |
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